Cas no 51362-29-9 (3-Pyridineacetic acid, 6-phenoxy-)
51362-29-9 structure
Product Name:3-Pyridineacetic acid, 6-phenoxy-
CAS No:51362-29-9
MF:C13H11NO3
MW:229.231343507767
CID:362451
PubChem ID:13239571
Update Time:2025-04-19
3-Pyridineacetic acid, 6-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridineacetic acid, 6-phenoxy-
- 2-(6-phenoxypyridin-3-yl)acetic acid
- (6-Phenoxypyridin-3-yl)acetic acid
- DTXSID10531178
- 51362-29-9
- SCHEMBL7452934
-
- Inchi: 1S/C13H11NO3/c15-13(16)8-10-6-7-12(14-9-10)17-11-4-2-1-3-5-11/h1-7,9H,8H2,(H,15,16)
- InChI Key: HPZAEYCUESYMMS-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(=CN=1)CC(=O)O
Computed Properties
- Exact Mass: 229.07393
- Monoisotopic Mass: 229.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- PSA: 59.42
3-Pyridineacetic acid, 6-phenoxy- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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